2-Methyl-2-phenylpropyl methanesulfonate

• Molecular Formula: C11H16O3S
• Molecular Weight: 228.31 g/mol
• IUPAC Name: (2-methyl-2-phenylpropyl) methanesulfonate
• InChI: InChI=1S/C11H16O3S/c1-11(2,9-14-15(3,12)13)10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
• InChI Key: FAUPBSCUZRPAIV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COS(=O)(=O)C)C1=CC=CC=C1

Description

2-Methyl-2-phenylpropyl methanesulfonate is a useful research compound. Its molecular formula is C11H16O3S and its molecular weight is 228.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methyl-2-phenylpropan-1-ol (51) (8.5 g, 56.6 mmol, Eq: 1.00) was stirred in dichloromethane (90.4 ml) at 0° C., triethylamine (6.87 g, 9.46 ml, 67.9 mmol, Eq: 1.2) and then methanesulfonyl chloride (7.13 g, 4.82 ml, 62.2 mmol, Eq: 1.1) were added over 3 minutes. The reaction mixture was stirred at 0° C. for 30 minutes, removed from the ice bat h and allowed to warm to room temperature and stirred for 15 hours. The reaction mixture was diluted with dichloromethane, washed with water, saturated sodium bicarbonate, and brine, and dried with magnesium sulfate. The solvent was removed on a rotary evaporator to give 2-methyl-2-phenylpropyl methanesulfonate (52) as a clear oil, (12.0 g, 93%).